Cas no 1468803-33-9 (3-oxa-1,8-diazaspiro4.5dec-1-en-2-amine)

• Product Name: 3-oxa-1,8-diazaspiro4.5dec-1-en-2-amine
• CAS No: 1468803-33-9
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5564209
• PubChem ID: 65586582
• Update Time: 2025-05-27

3-oxa-1,8-diazaspiro4.5dec-1-en-2-amine Chemical and Physical Properties

Names and Identifiers

• AKOS014925207
• EN300-1651540
• 3-oxa-1,8-diazaspiro[4.5]dec-1-en-2-amine
• 1468803-33-9
• 3-oxa-1,8-diazaspiro4.5dec-1-en-2-amine

• Inchi： 1S/C7H13N3O/c8-6-10-7(5-11-6)1-3-9-4-2-7/h9H,1-5H2,(H2,8,10)
• InChI Key： WPGNQYHKGSHQML-UHFFFAOYSA-N
• SMILES： O1C(N)=NC2(C1)CCNCC2

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 3-oxa-1,8-diazaspiro4.5dec-1-en-2-amine

Comprehensive Overview of 3-oxa-1,8-diazaspiro[4.5]dec-1-en-2-amine (CAS No. 1468803-33-9)

The compound 3-oxa-1,8-diazaspiro[4.5]dec-1-en-2-amine (CAS No. 1468803-33-9) is a spirocyclic amine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring a spirocyclic core and an amine functional group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility and potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key features of 3-oxa-1,8-diazaspiro[4.5]dec-1-en-2-amine is its spirocyclic framework, which enhances molecular rigidity and improves binding affinity to biological targets. This structural characteristic is highly sought after in medicinal chemistry, as it can lead to improved pharmacokinetic properties and reduced off-target effects. The compound's CAS No. 1468803-33-9 is frequently searched in scientific databases, reflecting its growing importance in research and development.

In recent years, the demand for novel spirocyclic compounds like 3-oxa-1,8-diazaspiro[4.5]dec-1-en-2-amine has surged, driven by the need for innovative therapeutics in areas such as oncology, neurology, and infectious diseases. The compound's ability to modulate enzyme activity and interact with biological pathways has positioned it as a promising candidate for further investigation. Additionally, its synthetic accessibility and scalability make it attractive for industrial applications.

From a synthetic chemistry perspective, 3-oxa-1,8-diazaspiro[4.5]dec-1-en-2-amine offers several advantages. Its spirocyclic structure can be functionalized at multiple sites, enabling the creation of diverse derivatives with tailored properties. This flexibility is particularly valuable in fragment-based drug design, where small molecules are optimized for specific biological targets. The compound's CAS No. 1468803-33-9 is often referenced in patents and scientific literature, highlighting its relevance in cutting-edge research.

Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health crisis. Researchers are exploring spirocyclic amines like 3-oxa-1,8-diazaspiro[4.5]dec-1-en-2-amine as scaffolds for developing new antimicrobial agents. Their unique structural motifs may help overcome resistance mechanisms employed by pathogenic bacteria, offering a new avenue for therapeutic intervention. This aligns with current trends in drug discovery, where novel chemical entities are urgently needed to combat evolving pathogens.

Environmental and sustainability considerations are also shaping the discourse around 3-oxa-1,8-diazaspiro[4.5]dec-1-en-2-amine. Green chemistry principles are being applied to its synthesis, with efforts focused on reducing waste, improving atom economy, and minimizing hazardous reagents. These advancements not only enhance the compound's appeal but also contribute to the broader goal of sustainable chemical manufacturing. The CAS No. 1468803-33-9 is increasingly associated with eco-friendly synthetic routes in academic and industrial settings.

In conclusion, 3-oxa-1,8-diazaspiro[4.5]dec-1-en-2-amine (CAS No. 1468803-33-9) represents a compelling example of how spirocyclic amines are driving innovation in medicinal chemistry and beyond. Its structural uniqueness, combined with its potential applications in drug discovery and agrochemicals, underscores its importance in modern science. As research continues to uncover new uses for this compound, its impact on healthcare and other industries is expected to grow significantly.